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Introduction
Welcome to the technical support center for troubleshooting low power conversion efficiency

(PCE) in solar cells. This guide is designed for researchers, scientists, and professionals

working on the development of novel photovoltaic materials and devices. Achieving high PCE

is a primary objective in solar cell research, and encountering lower-than-expected

performance is a common challenge. This resource provides a structured, in-depth approach to

diagnosing and resolving the root causes of efficiency loss.

The principles and methodologies outlined here are broadly applicable across various solar cell

technologies, including those based on perovskites, organics, quantum dots, and other

emerging materials. While specific experimental parameters will vary depending on the material

system, the underlying physics and diagnostic logic remain consistent.

I. Initial Diagnosis: Analyzing the J-V Curve
The current density-voltage (J-V) curve, measured under simulated solar illumination, is the

primary tool for assessing solar cell performance.[1] A deviation in any of the key parameters

derived from this curve—short-circuit current density (Jsc), open-circuit voltage (Voc), and fill

factor (FF)—can lead to a reduction in overall PCE.
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Parameter Description
Potential Issues Indicated
by Low Values

PCE (%)

The overall efficiency of

converting light energy into

electrical energy.

A systemic issue with one or

more of the other key

parameters.

Jsc (mA/cm²)
The maximum current density

at zero voltage.[2]

Poor light absorption,

inefficient charge collection, or

high series resistance.[3]

Voc (V)
The maximum voltage at zero

current.[2]

High recombination rates,

energy level mismatch, or

shunt resistance.[4]

FF (%)

A measure of the "squareness"

of the J-V curve, indicating the

ideality of the diode.[5]

High series resistance, low

shunt resistance, or non-ideal

diode behavior.[6]

Q1: My overall PCE is low. Where do I start?
A low PCE is the ultimate symptom, but not the root cause. The first step is to dissect the J-V

curve to determine which of the primary parameters (Jsc, Voc, or FF) is most significantly

impacting the efficiency.

Troubleshooting Workflow for Low PCE

Caption: Initial diagnostic workflow for low PCE.

II. Troubleshooting Low Short-Circuit Current (Jsc)
A lower-than-expected Jsc indicates that the generation and/or collection of charge carriers is

being compromised.

Q2: What are the common causes of low Jsc?
Low Jsc can typically be attributed to one of two main categories:

Optical Losses: The active layer is not absorbing a sufficient number of photons.
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Charge Collection Losses: Photogenerated carriers are not efficiently extracted to the

electrodes.

Q3: How can I determine if optical losses are the
problem?
Step 1: External Quantum Efficiency (EQE) Measurement

Protocol: Measure the EQE (also known as Incident Photon-to-Current Conversion Efficiency

or IPCE) of your device. This technique measures the ratio of collected electrons to incident

photons at each wavelength.

Interpretation:

A low EQE across the entire absorption spectrum of your material suggests significant

reflection or transmission losses.

A sharp drop-off in EQE at longer wavelengths can indicate that the active layer is too thin

to fully absorb the light.[3]

Step 2: UV-Vis Spectroscopy

Protocol: Measure the absorption and reflection spectra of your complete solar cell stack.

Interpretation:

High reflection can be addressed with anti-reflection coatings.

If the absorption of the active layer is low, consider increasing its thickness, but be mindful

of potential negative impacts on charge transport. The thickness of the photoactive layer is

a critical factor in regulating the PCE of a solar cell.[7]

Q4: My optical properties seem fine, but my Jsc is still
low. What's next?
This points towards issues with charge carrier collection.

Step 1: Evaluate Charge Carrier Mobility and Lifetime
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Techniques: Techniques such as Time-Resolved Photoluminescence (TRPL), Transient

Photovoltage (TPV), and Space-Charge Limited Current (SCLC) measurements can provide

insights into carrier lifetime and mobility.

Interpretation:

A short carrier lifetime suggests high recombination rates within the bulk of the active

layer. This can be caused by material defects.[8]

Low carrier mobility can lead to recombination before carriers reach the electrodes,

especially in thicker active layers.

Step 2: Investigate Interfacial Layers

Problem: Poor energy level alignment between the active layer and the charge transport

layers (ETL and HTL) can create barriers to charge extraction.

Diagnostic Approach:

Ultraviolet Photoelectron Spectroscopy (UPS): Use UPS to measure the work function and

valence band energy of each layer to map the energy level alignment.

Systematic Variation: Fabricate devices with alternative ETL and HTL materials with

different energy levels to see if Jsc improves.

III. Troubleshooting Low Open-Circuit Voltage (Voc)
The Voc is fundamentally limited by the bandgap of the absorber material but is often reduced

by recombination mechanisms.

Q5: Why is my Voc lower than expected for my
material's bandgap?
A significant Voc deficit is almost always due to high charge carrier recombination.

Recombination can occur in the bulk of the active layer, or at the interfaces with the charge

transport layers.[4]

Recombination Pathways Leading to Voc Loss
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Caption: Recombination pathways that reduce Voc.

Q6: How can I identify the dominant recombination
pathway?
Step 1: Light Intensity Dependent J-V Measurements

Protocol: Measure the J-V curves of your device under varying light intensities.

Interpretation:

Plot Voc as a function of the natural logarithm of light intensity. The slope of this line can

indicate the dominant recombination mechanism. A slope close to kT/q suggests band-to-

band recombination, while a slope closer to 2kT/q points to trap-assisted recombination

through defects.

Step 2: Electroluminescence (EL) and Photoluminescence (PL) Quantum Yield

Protocol: Measure the PL and EL quantum yields of your device.

Interpretation:

A low PL or EL quantum yield indicates a high density of non-radiative recombination

centers.[4] These are often defects within the material or at interfaces.[9]

Q7: What are common sources of defects leading to
recombination?

Material Purity: Impurities in precursor materials can act as recombination centers.

Crystal Grain Boundaries: In polycrystalline films, such as perovskites or CIGS, grain

boundaries can be a major site for defects.[9]

Surface Defects: The top and bottom surfaces of the active layer can have dangling bonds or

other defects that act as recombination sites. Surface passivation techniques can be

employed to mitigate this.
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Chemical Degradation: For some materials, like hybrid perovskites, exposure to moisture or

oxygen can induce the formation of defects.[10]

IV. Troubleshooting Low Fill Factor (FF)
The fill factor is a sensitive indicator of parasitic resistances and the overall quality of the p-n

junction.[11]

Q8: My Jsc and Voc are reasonable, but my FF is low.
What does this mean?
A low FF is typically caused by high series resistance (Rs) or low shunt resistance (Rsh).[5]

Series Resistance (Rs): The internal resistance to current flow. High Rs "rounds" the J-V

curve near the Voc. Sources include the resistance of the transparent conductor, the bulk

resistance of the layers, and contact resistance at the interfaces.[12]

Shunt Resistance (Rsh): Alternative current paths through the device. Low Rsh reduces the

slope of the J-V curve near the Jsc. This is often caused by pinholes in the active layer or

other fabrication defects that create a short-circuit pathway.

Impact of Parasitic Resistances on the J-V Curve

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Conversion Efficiency in Solar Cells]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b594413#troubleshooting-low-power-conversion-
efficiency-in-solar-cells-with-this-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://m.youtube.com/watch?v=tTmsxVP_nrQ
https://pubs.aip.org/aip/adv/article/12/5/055307/2819457/Basic-understanding-of-perovskite-solar-cells-and
http://sefi.be/wp-content/uploads/2017/09/ullah-effect-of-defects-on-the-performance-of-some-photovoltaic-solar-cells-222.pdf
https://pubs.aip.org/aip/apl/article-abstract/101/12/123904/127567
https://www.ossila.com/pages/perovskite-solar-cell-degradation-causes
https://www.researchgate.net/publication/365261007_Photovoltaic_Panel_Faults_Diagnosis_Based_on_the_Fill_Factor_Analysis_and_Use_of_Artificial_Intelligence_Techniques
https://en.tongwei.cn/blog/266.html
https://www.benchchem.com/product/b594413#troubleshooting-low-power-conversion-efficiency-in-solar-cells-with-this-compound
https://www.benchchem.com/product/b594413#troubleshooting-low-power-conversion-efficiency-in-solar-cells-with-this-compound
https://www.benchchem.com/product/b594413#troubleshooting-low-power-conversion-efficiency-in-solar-cells-with-this-compound
https://www.benchchem.com/product/b594413#troubleshooting-low-power-conversion-efficiency-in-solar-cells-with-this-compound
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b594413?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b594413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

